Cas no 2171820-18-9 (4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid)

• Product Name: 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid
• CAS No: 2171820-18-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5794929
• PubChem ID: 165846559
• Update Time: 2025-10-29

4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2171820-18-9
• 4-[3-(aminomethyl)piperidin-2-yl]benzoic acid
• EN300-1476867
• 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid

• Inchi： 1S/C13H18N2O2/c14-8-11-2-1-7-15-12(11)9-3-5-10(6-4-9)13(16)17/h3-6,11-12,15H,1-2,7-8,14H2,(H,16,17)
• InChI Key： UUGYXXLWFIEPJQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C(CN)CCCN1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid

Research Brief on 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid (CAS: 2171820-18-9)

In recent years, the compound 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid (CAS: 2171820-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-benzoic acid hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of both aminomethyl and carboxylic acid functional groups enhances its versatility as a pharmacophore, making it a valuable scaffold for drug development.

Recent studies have focused on the synthesis and optimization of 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid to improve its pharmacokinetic properties and target specificity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression and neurodegenerative diseases. The study demonstrated that derivatives of this compound exhibited nanomolar affinity for HDAC isoforms, with improved blood-brain barrier permeability compared to existing inhibitors.

Another area of exploration involves the application of 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid in the development of novel antibiotics. Research published in Antimicrobial Agents and Chemotherapy revealed its efficacy against multidrug-resistant bacterial strains, particularly those expressing beta-lactamases. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a potential alternative to traditional beta-lactam antibiotics.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid. A recent patent (WO2023056789) describes an improved catalytic asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in stereochemical control. This development is particularly significant for ensuring batch-to-batch consistency in pharmaceutical manufacturing.

Ongoing clinical investigations are exploring the therapeutic potential of 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid derivatives in oncology. Preliminary results from Phase I trials indicate favorable safety profiles and early signs of efficacy in solid tumors when used in combination with immune checkpoint inhibitors. The compound's ability to modulate the tumor microenvironment through epigenetic regulation appears to synergize with immunotherapeutic approaches.

In conclusion, 4-[3-(Aminomethyl)piperidin-2-yl]benzoic acid represents a versatile chemical scaffold with broad applications in drug discovery. Its unique structural features and demonstrated biological activities across multiple therapeutic areas position it as a compound of significant interest for future pharmaceutical development. Continued research into its mechanism of action and structural optimization will likely yield novel therapeutic agents in the coming years.